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Compound of Interest

3,4-Dichloroisothiazole-5-
Compound Name:
carboxylic acid

Cat. No.: B091651

An In-depth Technical Guide to 3,4-Dichloroisothiazole-5-carboxylic acid

This technical guide provides a comprehensive overview of 3,4-Dichloroisothiazole-5-
carboxylic acid, a key heterocyclic compound for research and development professionals in
the pharmaceutical and agrochemical industries. This document outlines its chemical
properties, a detailed synthesis protocol, and its applications, with a focus on its role as a
versatile chemical intermediate.

Core Chemical Data

3,4-Dichloroisothiazole-5-carboxylic acid is a chlorinated heterocyclic compound featuring
an isothiazole ring functionalized with a carboxylic acid group.[1] This combination of functional
groups imparts unique reactivity and makes it a valuable building block in organic synthesis.[1]
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Identifier

Value

Molecular Weight

198.03 g/mol [1][2][3]

Chemical Formula

C4HCI2NO2S[1][2][3]

CAS Number

18480-53-0[1][2][3]

Canonical SMILES

C(0)(=0)C1=C(CI)C(Cl)=NS1[1]

InChl Key

HQZKNCJIWLIWCSV-UHFFFAOYSA-N[1][2]

Synonyms

3,4-Dichloro-5-isothiazolecarboxylic acid, 5-

Isothiazolecarboxylic acid, 3,4-dichloro-[1]

Physicochemical Properties

The compound is typically a pale yellow or white solid at room temperature.[1][4] Its

physicochemical properties are summarized below.

Property

Value

Physical Form

Solid[2]

Appearance Pale yellow solid[1]

Melting Point 175-177 °CI[5]

Boiling Point 205.9 °C at 760 mmHgJ[5]

Density 1.824 g/lcm3[5]

Flash Point 78.4 °C[5]

Solubility The carboxylic acid group allows for solubility in

polar solvents.[1]

Synthesis Protocol

A general and scalable procedure for the synthesis of 3,4-Dichloroisothiazole-5-carboxylic

acid involves the hydrolysis of 3,4-dichloro-5-cyanoisothiazole.[4]
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Materials:

Crude 3,4-dichloro-5-cyanoisothiazole

Methanol (MeOH)

45% Sodium Hydroxide (NaOH) solution

Concentrated Hydrochloric Acid (HCI)

Cold water

Procedure:

Reaction Setup: 42.4 g of crude 3,4-dichloro-5-cyanoisothiazole is placed into a 500 mL
round-bottomed flask.[4]

o Reagent Addition: 100 mL of methanol and 30 g of 45% sodium hydroxide solution are
added to the flask.[4]

e Reaction Conditions: The mixture is stirred at 40°C for 2 hours.[4]

e Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC)
until the starting material, 3,4-dichloro-5-cyanoisothiazole, is completely consumed.[4]

o Work-up:
o Upon completion, the methanol is removed by concentration under reduced pressure.[4]

o The pH of the remaining solution is adjusted to 3 with concentrated hydrochloric acid,
leading to the precipitation of the product.[4]

e Purification:
o The precipitate is collected by filtration.[4]

o The collected solid is washed with cold water to yield 17.6 g of 3,4-Dichloroisothiazole-5-
carboxylic acid as a white solid.[4]
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o Further Use: The product can be used directly in subsequent reactions without further
purification.[4] This synthesis method is scalable to prepare different quantities of the target
compound.[4]
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Caption: Synthesis workflow for 3,4-Dichloroisothiazole-5-carboxylic acid.
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Applications in Research and Development

Pharmaceutical and Agrochemical Intermediate: 3,4-Dichloroisothiazole-5-carboxylic acid
serves as a crucial intermediate in organic and pharmaceutical synthesis.[4] Its structure is a
key component for creating more complex molecules with potential biological activity.

Precursor for Biologically Active Compounds: Isothiazole-based heterocyclic compounds are
known to exhibit a variety of biological activities.[6] Specifically, derivatives of 3,4-
Dichloroisothiazole-5-carboxylic acid have been investigated for their therapeutic and
agricultural potential:

o Fungicidal Activity: The dichloro-substitution on the isothiazole ring suggests its potential as
a biocide and fungicide.[1] A study on a series of its amide derivatives revealed that some
compounds exhibited broad-spectrum fungicidal activity against nine different fungi at a
concentration of 50 pg/mL.[6]

 Antiviral Activity: The same study showed that most of the synthesized amide derivatives
possessed good activity against the Tobacco Mosaic Virus (TMV) or induced systemic
acquired resistance in tobacco plants against TMV at a concentration of 100 pg/mL.[6]

This compound's utility as a scaffold for developing new plant elicitors and antiviral agents
makes it a molecule of significant interest for drug discovery and crop protection research.[6]

Safety and Handling

3,4-Dichloroisothiazole-5-carboxylic acid is classified as an acute oral toxicant and requires
careful handling in a laboratory setting.[2] Standard personal protective equipment, including
safety goggles and gloves, should be used.[7] It should be stored at room temperature or under
inert atmosphere at 2-8°C for long-term stability.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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